Cas no 2222997-33-1 (1-(3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-2-methylpiperidine)

• Product Name: 1-(3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-2-methylpiperidine
• CAS No: 2222997-33-1
• MF: C₁₈H₂₇BFNO₂
• MW: 319.221888780594
• CID: 6811032
• PubChem ID: 133551192
• Update Time: 2025-03-04

1-(3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-2-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-2-methylpiperidine
• CS-31616
• 2222997-33-1
• 3-Fluoro-5-(2-methylpiperidin-1-yl)phenylboronic acid pinacol ester

• Inchi： 1S/C18H27BFNO2/c1-13-8-6-7-9-21(13)16-11-14(10-15(20)12-16)19-22-17(2,3)18(4,5)23-19/h10-13H,6-9H2,1-5H3
• InChI Key： LDWVOXNDEBRCGO-UHFFFAOYSA-N
• SMILES： FC1C=C(B2OC(C)(C)C(C)(C)O2)C=C(C=1)N1CCCCC1C

Computed Properties

• Exact Mass: 319.2118874Da
• Monoisotopic Mass: 319.2118874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų